Cas no 1152599-39-7 (3-(2-Methylcyclopropyl)-3-oxopropanenitrile)

• Product Name: 3-(2-Methylcyclopropyl)-3-oxopropanenitrile
• CAS No: 1152599-39-7
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 2141481
• Update Time: 2025-10-25

3-(2-Methylcyclopropyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylcyclopropyl)-3-oxopropanenitrile
• MPJRVMZFXQWABX-UHFFFAOYSA-N
• NE24223
• 3-(2-Methylcyclopropyl)-3-oxopropanenitrile

• Inchi： 1S/C7H9NO/c1-5-4-6(5)7(9)2-3-8/h5-6H,2,4H2,1H3
• InChI Key： MPJRVMZFXQWABX-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1CC1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 177
• Topological Polar Surface Area: 40.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2-Methylcyclopropyl)-3-oxopropanenitrile

Introduction to 3-(2-Methylcyclopropyl)-3-oxopropanenitrile (CAS No. 1152599-39-7)

3-(2-Methylcyclopropyl)-3-oxopropanenitrile, identified by its Chemical Abstracts Service (CAS) number 1152599-39-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of nitriles, which are widely recognized for their versatile reactivity and utility in synthetic transformations. The structural motif of 2-methylcyclopropyl appended to the nitrile group introduces unique steric and electronic properties, making it a valuable intermediate in the synthesis of more complex molecules.

The compound’s molecular structure consists of a cyclopropyl ring substituted with a methyl group at the 2-position, connected to a propanenitrile moiety via a ketone-like oxygen atom. This arrangement imparts distinct electronic characteristics, such as increased lipophilicity and potential for hydrogen bonding interactions, which are critical factors in drug design and development. The presence of both the cyclopropyl and nitrile functional groups provides multiple sites for chemical modification, enabling the construction of diverse pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(2-methylcyclopropyl)-3-oxopropanenitrile due to its unique structural features. Research studies have highlighted its role as a key intermediate in the synthesis of novel therapeutic agents. For instance, derivatives of this compound have been investigated for their biological activity in contexts such as enzyme inhibition and receptor binding studies. The cyclopropyl group, known for its rigid planar structure, can contribute to improved binding affinity and selectivity in drug candidates.

One particularly compelling area of research involves the application of 3-(2-methylcyclopropyl)-3-oxopropanenitrile in the development of small-molecule inhibitors targeting metabolic enzymes. These enzymes play crucial roles in various physiological pathways, making them attractive targets for therapeutic intervention. The nitrile group in this compound can serve as a bioisostere for other functional groups, allowing for the optimization of pharmacokinetic properties while maintaining biological efficacy. Preliminary computational studies suggest that modifications to the 2-methylcyclopropyl substituent can fine-tune the molecule’s interactions with biological targets.

The synthesis of 3-(2-methylcyclopropyl)-3-oxopropanenitrile presents an intriguing challenge due to the need to introduce both the cyclopropyl and nitrile functionalities in high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this intermediate, leveraging techniques such as transition-metal-catalyzed reactions and organometallic chemistry. These innovations have not only improved scalability but also opened new avenues for structural diversification.

In academic research circles, CAS No. 1152599-39-7 has been employed as a building block in multi-step syntheses aimed at discovering novel bioactive compounds. For example, researchers have explored its incorporation into heterocyclic frameworks, which are prevalent in many pharmaceuticals due to their favorable pharmacokinetic profiles. The reactivity of the nitrile group allows for facile conversion into amides, carboxylic acids, or other derivatives, further expanding its utility as a synthetic precursor.

The growing body of literature on 3-(2-methylcyclopropyl)-3-oxopropanenitrile underscores its importance as a versatile chemical entity with broad applications in medicinal chemistry. As computational tools and high-throughput screening methods continue to advance, compounds like this one are likely to play an even more prominent role in drug discovery pipelines. Their unique structural features offer opportunities to develop innovative therapeutics with improved efficacy and reduced side effects.

Future directions in research may focus on exploring the stereochemical aspects of 2-methylcyclopropyl-substituted nitriles, as enantioselective synthesis could lead to highly potent chiral drugs with enhanced therapeutic profiles. Additionally, investigating the environmental and toxicological properties of this compound will be essential to ensure its safe handling and application in industrial settings.

In summary,3-(2-Methylcyclopropyl)-3-oxopropanenitrile (CAS No. 1152599-39-7) represents a significant advancement in pharmaceutical chemistry, offering a rich scaffold for developing next-generation therapeutics. Its unique structural attributes combined with recent advancements in synthetic methodologies position it as a cornerstone compound for future research endeavors.